Cas no 1355468-58-4 (N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide)

• Product Name: N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide
• CAS No: 1355468-58-4
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 6578257
• PubChem ID: 56826652
• Update Time: 2025-05-20

N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide Chemical and Physical Properties

Names and Identifiers

• 1355468-58-4
• EN300-26685858
• Z1129533351
• N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide
• N-[cyano(thiophen-3-yl)methyl]-2-[(2-cyclohexylacetyl)amino]propanamide
• AKOS033068289

• Inchi： 1S/C17H23N3O2S/c1-12(19-16(21)9-13-5-3-2-4-6-13)17(22)20-15(10-18)14-7-8-23-11-14/h7-8,11-13,15H,2-6,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key： ACWIJQKPKIJCGN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)NC(C(C)NC(CC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 333.15109816g/mol
• Monoisotopic Mass: 333.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide

N-[Cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide: A Comprehensive Overview

N-[Cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide (CAS No. 1355468-58-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number, is a member of the amide family and exhibits a complex molecular structure that includes a thiophene ring, a cyano group, and a cyclohexyl substituent. These structural elements contribute to its diverse range of applications in drug discovery and development.

The cyano(thiophen-3-yl)methyl moiety is particularly noteworthy for its ability to modulate biological processes. Thiophene rings are common in many bioactive molecules due to their aromatic nature and ability to form stable complexes with various biomolecules. The cyano group, on the other hand, is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. Together, these features make N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its neuroprotective properties, N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide has also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The cyclohexylacetamido group in N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide plays a significant role in enhancing its pharmacological properties. Cycloalkyl groups are known to improve the lipophilicity and metabolic stability of compounds, which can enhance their bioavailability and efficacy. This feature is particularly important for drugs that need to cross biological barriers, such as the blood-brain barrier (BBB), to reach their target sites.

From a synthetic chemistry perspective, N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide can be prepared through a series of well-defined steps. The synthesis typically involves the reaction of an appropriate thiophene derivative with a cyano-containing reagent to form the cyano(thiophen-3-yl)methyl intermediate. This intermediate is then coupled with a cyclohexylacetic acid derivative using standard amide coupling techniques to yield the final product. The synthetic route is highly modular, allowing for easy modification of the substituents to explore structure-activity relationships (SAR) and optimize biological activity.

Despite its promising properties, N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide also presents some challenges that need to be addressed in future research. One such challenge is optimizing its solubility and stability under physiological conditions. While the compound shows good activity in vitro, improving its solubility can enhance its pharmacokinetic profile and overall therapeutic potential. Additionally, further studies are needed to evaluate its safety and toxicity profiles before it can be considered for clinical trials.

In conclusion, N-[cyano(thiophen-3-yl)methyl]-2-(2-cyclohexylacetamido)propanamide (CAS No. 1355468-58-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation in drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of complex biological processes.